7-Phenethyl-1,4,6-androstatriene-3,17-dione 7-Phenethyl-1,4,6-androstatriene-3,17-dione
Brand Name: Vulcanchem
CAS No.: 131802-67-0
VCID: VC21176053
InChI: InChI=1S/C27H30O2/c1-26-14-12-21(28)17-20(26)16-19(9-8-18-6-4-3-5-7-18)25-22-10-11-24(29)27(22,2)15-13-23(25)26/h3-7,12,14,16-17,22-23,25H,8-11,13,15H2,1-2H3/t22-,23-,25-,26-,27-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5
Molecular Formula: C27H30O2
Molecular Weight: 386.5 g/mol

7-Phenethyl-1,4,6-androstatriene-3,17-dione

CAS No.: 131802-67-0

Cat. No.: VC21176053

Molecular Formula: C27H30O2

Molecular Weight: 386.5 g/mol

* For research use only. Not for human or veterinary use.

7-Phenethyl-1,4,6-androstatriene-3,17-dione - 131802-67-0

Specification

CAS No. 131802-67-0
Molecular Formula C27H30O2
Molecular Weight 386.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S)-10,13-dimethyl-7-(2-phenylethyl)-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione
Standard InChI InChI=1S/C27H30O2/c1-26-14-12-21(28)17-20(26)16-19(9-8-18-6-4-3-5-7-18)25-22-10-11-24(29)27(22,2)15-13-23(25)26/h3-7,12,14,16-17,22-23,25H,8-11,13,15H2,1-2H3/t22-,23-,25-,26-,27-/m0/s1
Standard InChI Key KAZZIVRRZAPNCV-CVSNDOPFSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C(=CC4=CC(=O)C=C[C@]34C)CCC5=CC=CC=C5
SMILES CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5
Canonical SMILES CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5

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